2-(3-(dimethylamino)-2-oxopropyl)phenanthridin-6(5H)-one hydrochloride

• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol
• IUPAC Name: 2-[3-(dimethylamino)-2-oxopropyl]-5H-phenanthridin-6-one;hydrochloride
• InChI: InChI=1S/C18H18N2O2.ClH/c1-20(2)11-13(21)9-12-7-8-17-16(10-12)14-5-3-4-6-15(14)18(22)19-17;/h3-8,10H,9,11H2,1-2H3,(H,19,22);1H
• InChI Key: NYUPLCPAYVMTFH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(=O)CC1=CC2=C(C=C1)NC(=O)C3=CC=CC=C32.Cl

Description

2-(3-(dimethylamino)-2-oxopropyl)phenanthridin-6(5H)-one hydrochloride is a nitrogen heterocyclic compound. It is a derivative of phenanthridine, which is known for its role as a DNA-binding fluorescent dye through intercalation. This compound is significant in various scientific fields due to its unique chemical structure and properties.

Preparation Methods

The synthesis of 2-(3-(dimethylamino)-2-oxopropyl)phenanthridin-6(5H)-one hydrochloride can be achieved through several methods. One common approach involves the reaction of 2-aminobiphenyl with formaldehyde in the presence of zinc chloride at elevated temperatures. Another method involves the photocatalytic synthesis using 2-isocyanobiphenyls and diarylphosphine oxides under metal-free conditions with Rose Bengal as a catalyst .

Chemical Reactions Analysis

2-(3-(dimethylamino)-2-oxopropyl)phenanthridin-6(5H)-one hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitutions, where the dimethylamino group can be replaced by other nucleophiles.

Cyclization: The compound can undergo cyclization reactions to form various derivatives, such as 6-phosphorylated phenanthridines.

Scientific Research Applications

2-(3-(dimethylamino)-2-oxopropyl)phenanthridin-6(5H)-one hydrochloride has numerous applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of various phenanthridine derivatives, which are important in the development of new materials and catalysts.

Biology: The compound’s ability to intercalate with DNA makes it useful in studying DNA interactions and developing DNA-binding drugs.

Medicine: Phenanthridine derivatives have shown potential as anticancer agents, with some compounds inhibiting topoisomerase I and II, enzymes crucial for DNA replication.

Industry: The compound is used in the production of fluorescent dyes and other materials with specific optical properties.

Mechanism of Action

The mechanism of action of 2-(3-(dimethylamino)-2-oxopropyl)phenanthridin-6(5H)-one hydrochloride involves its ability to intercalate with DNA. This intercalation disrupts the normal function of DNA, inhibiting the activity of enzymes such as topoisomerase I and II. This inhibition can lead to the prevention of DNA replication and transcription, making the compound a potential anticancer agent .

Comparison with Similar Compounds

2-(3-(dimethylamino)-2-oxopropyl)phenanthridin-6(5H)-one hydrochloride can be compared with other phenanthridine derivatives such as:

Ethidium bromide: Another DNA-binding dye used in molecular biology.

Propidium iodide: Used in flow cytometry to stain dead cells.

Acridine: An isomer of phenanthridine with similar DNA-binding properties.

These compounds share similar DNA-binding properties but differ in their specific applications and chemical structures, highlighting the uniqueness of 2-(3-(dimethylamino)-2-oxopropyl)phenanthridin-6(5H)-one hydrochloride.